2-bromo-N-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Compounds with similar structures, such as 2-BROMO-N-(3,4-DIMETHYLPHENYL)BENZAMIDE, are known . They typically have a linear formula and a specific molecular weight .
Synthesis Analysis
The synthesis of similar compounds often involves complex chemical reactions . The exact method would depend on the specific compound and the starting materials available.Molecular Structure Analysis
The molecular structure of similar compounds has been studied . These studies often involve techniques like X-ray crystallography .Chemical Reactions Analysis
The chemical reactions involving similar compounds can be complex and varied . The exact reactions would depend on the specific compound and the conditions.Physical and Chemical Properties Analysis
The physical and chemical properties of similar compounds have been studied . These properties can include things like solubility, stability, and reactivity.Scientific Research Applications
Synthesis and Biological Evaluation
The compound has been the focus of various research efforts aimed at synthesizing novel heterocyclic compounds and evaluating their biological activities. While specific studies directly on 2-bromo-N-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)benzamide may be scarce, research on closely related pyrazolopyrimidine derivatives provides insight into the broader context of its potential applications.
Synthesis and Anticancer Potential : Rahmouni et al. (2016) discussed the synthesis of pyrazolopyrimidines derivatives and their evaluation as anticancer and anti-5-lipoxygenase agents. These compounds, including pyrazolopyrimidines, have shown cytotoxic activity against certain cancer cell lines and inhibition of 5-lipoxygenase, suggesting their potential in cancer therapy and anti-inflammatory treatments (Rahmouni et al., 2016).
Intermolecular Interactions and Structural Analysis : A study by Saeed et al. (2020) on antipyrine-like derivatives highlighted the importance of intermolecular interactions in stabilizing the crystal structure of these compounds, including hydrogen bonds and π-interactions. Such structural analyses are crucial for understanding the physicochemical properties of related compounds and designing drugs with desired biological activities (Saeed et al., 2020).
Insecticidal and Antibacterial Activities : Deohate and Palaspagar (2020) synthesized pyrimidine linked pyrazole heterocyclics and evaluated their insecticidal and antibacterial potential. This research indicates that derivatives of pyrazolopyrimidine have potential applications in developing new insecticides and antibiotics (Deohate and Palaspagar, 2020).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
2-bromo-N-[6-(3,5-dimethylpyrazol-1-yl)pyrimidin-4-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14BrN5O/c1-10-7-11(2)22(21-10)15-8-14(18-9-19-15)20-16(23)12-5-3-4-6-13(12)17/h3-9H,1-2H3,(H,18,19,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VFVVHOHLDQKGBU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1C2=NC=NC(=C2)NC(=O)C3=CC=CC=C3Br)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14BrN5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.